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Compound of Interest

Compound Name: BRD4 Inhibitor-17

Cat. No.: B12419942

Audience: Researchers, scientists, and drug development professionals.

Introduction

Bromodomain-containing protein 4 (BRD4) is a key epigenetic reader that plays a critical role in
regulating the transcription of genes involved in cell proliferation, cell cycle progression, and
inflammation.[1][2][3] Its involvement in various cancers has made it an attractive therapeutic
target.[1][2][4] BRD4 inhibitors, such as BRD4 Inhibitor-17, are small molecules designed to
block the interaction between BRD4 and acetylated histones, thereby disrupting the
transcriptional programs that drive cancer cell growth and survival.[2] This document provides
detailed protocols and application notes for assessing the efficacy of BRD4 Inhibitor-17.

Data Presentation

Quantitative data for BRD4 Inhibitor-17 and other common BRD4 inhibitors are summarized
below for comparative purposes.
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Inhibitor Target IC50 (nM) Assay Type Cell Line Reference
BRD4
Inhibitor-17 ) )
BRD4 330 Biochemical - [1]
(Compound
5i)
BRD4
JQ1 77133 Cell-free - [5]
(BD1/BD2)
Breast
OTX-015 BRD4 - Cell-based _ [6]
Cancer Lines
I-BET-762 BET proteins ~35 Cell-free - [5]
ABBV-744 BRD4 (BD2)  4-18 Biochemical - [7]
CPI-0610 BRD4 (BD1) 39 TR-FRET - [8]

Signaling Pathways and Experimental Workflows
BRD4 Signaling Pathway

BRD4 acts as a scaffold to recruit transcriptional machinery, including positive transcription
elongation factor b (P-TEFD), to acetylated chromatin, leading to the expression of target genes
such as c-MYC.[9][10] BRD4 is also implicated in other signaling pathways, including NF-kB
and Jagged1/Notchl signaling.[9][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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